Cas no 379679-96-6 ((2S)-2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamido-5-methoxy-5-oxopentanoic acid)

• Product Name: (2S)-2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamido-5-methoxy-5-oxopentanoic acid
• CAS No: 379679-96-6
• MF: C₂₃H₂₄N₂O₇
• MW: 440.445866584778
• CID: 6332125
• PubChem ID: 165836567
• Update Time: 2025-10-29

(2S)-2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamido-5-methoxy-5-oxopentanoic acid Chemical and Physical Properties

Names and Identifiers

• (2S)-2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamido-5-methoxy-5-oxopentanoic acid
• EN300-1514274
• (2S)-2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)acetamido]-5-methoxy-5-oxopentanoic acid
• 379679-96-6

• Inchi： 1S/C23H24N2O7/c1-31-21(27)11-10-19(22(28)29)25-20(26)12-24-23(30)32-13-18-16-8-4-2-6-14(16)15-7-3-5-9-17(15)18/h2-9,18-19H,10-13H2,1H3,(H,24,30)(H,25,26)(H,28,29)/t19-/m0/s1
• InChI Key： AJOHXNVKULIACD-IBGZPJMESA-N
• SMILES： O(C(NCC(N[C@H](C(=O)O)CCC(=O)OC)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 440.15835111g/mol
• Monoisotopic Mass: 440.15835111g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 32
• Rotatable Bond Count: 11
• Complexity: 676
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 131Ų

Additional information on (2S)-2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamido-5-methoxy-5-oxopentanoic acid

The Chemical Compound CAS No. 379679-96-6: A Comprehensive Overview

The chemical compound with CAS number 379679-96-6, named (2S)-2-{[(9H-fluoren-9-yl)methoxycarbonyl]amino}acetamido-5-methoxy-5-oxopentanoic acid, is a complex organic molecule with significant potential in various scientific and industrial applications. This compound is characterized by its intricate structure, which includes a fluorenylmethoxycarbonyl (Fmoc) group, an acetamido moiety, and a methoxy substituent. These structural features contribute to its unique chemical properties and reactivity.

Recent advancements in synthetic chemistry have enabled the precise synthesis of this compound, leveraging cutting-edge techniques such as stereoselective synthesis and catalytic asymmetric synthesis. The incorporation of the Fmoc group, a well-known protecting group in peptide chemistry, underscores its potential role in peptide synthesis and drug discovery. The methoxy and oxo groups further enhance its functional versatility, making it a valuable building block in organic synthesis.

One of the most notable applications of this compound lies in its use as a precursor in the development of bioactive molecules. Researchers have explored its role in the construction of complex natural products and pharmacologically active compounds. For instance, studies have demonstrated its utility in the synthesis of peptide-based drugs, where the Fmoc group plays a critical role in controlling the stereochemistry during peptide assembly.

Moreover, the compound's chiral center at the (2S) configuration makes it particularly interesting for enantioselective reactions. This property has been exploited in asymmetric catalysis, where it serves as a chiral ligand or catalyst in various organic transformations. Recent research highlights its effectiveness in promoting enantioselective aldol reactions and other carbon-carbon bond-forming processes.

In terms of physical properties, this compound exhibits a high degree of solubility in organic solvents, facilitating its use in solution-phase synthesis. Its thermal stability has also been evaluated under various conditions, making it suitable for high-throughput screening applications in drug discovery.

From an environmental perspective, studies on the degradation pathways of this compound have revealed its biodegradability under specific conditions. This information is crucial for assessing its ecological impact and ensuring sustainable practices during large-scale production.

Looking ahead, the integration of computational chemistry tools has opened new avenues for understanding the electronic structure and reactivity of this compound. Quantum mechanical calculations have provided insights into its electronic properties, enabling the design of more efficient synthetic routes and reaction conditions.

In conclusion, CAS No. 379679-96-6 represents a versatile and multifaceted chemical entity with wide-ranging applications across diverse fields. Its unique structure, coupled with recent advancements in synthetic methodologies and computational techniques, positions it as a key player in modern chemical research and development.